Cas no 1154152-89-2 (methyl 3-(cyclopropylamino)-2-methylpropanoate)

• Product Name: methyl 3-(cyclopropylamino)-2-methylpropanoate
• CAS No: 1154152-89-2
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 4573291
• Update Time: 2025-06-25

methyl 3-(cyclopropylamino)-2-methylpropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(cyclopropylamino)-2-methylpropanoate

• Inchi： 1S/C8H15NO2/c1-6(8(10)11-2)5-9-7-3-4-7/h6-7,9H,3-5H2,1-2H3
• InChI Key： QHAAIMCXBARGQQ-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C(C)CNC1CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 3-(cyclopropylamino)-2-methylpropanoate

Methyl 3-(Cyclopropylamino)-2-Methylpropanoate: A Comprehensive Overview

Methyl 3-(cyclopropylamino)-2-methylpropanoate, with the CAS number 1154152-89-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. Recent studies have highlighted its role in various biochemical pathways, making it a subject of extensive research.

The chemical structure of methyl 3-(cyclopropylamino)-2-methylpropanoate is characterized by a cyclopropyl group attached to an amino acid derivative. This structure contributes to its stability and reactivity, which are crucial for its potential use in therapeutic agents. The cyclopropyl group, known for its ring strain, adds a unique dimension to the compound's reactivity, making it a valuable tool in medicinal chemistry.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of methyl 3-(cyclopropylamino)-2-methylpropanoate. Researchers have employed various strategies, including enzymatic catalysis and microwave-assisted synthesis, to optimize the production process. These methods not only enhance yield but also reduce environmental impact, aligning with the principles of green chemistry.

The physical properties of methyl 3-(cyclopropylamino)-2-methylpropanoate, such as solubility and melting point, have been extensively studied to understand its behavior under different conditions. These studies are essential for determining its suitability in various applications, including drug delivery systems and agricultural chemicals.

In terms of applications, methyl 3-(cyclopropylamino)-2-methylpropanoate has shown promise in the development of novel pharmaceuticals. Its ability to interact with specific biological targets makes it a candidate for treating a range of diseases, including neurodegenerative disorders and infectious diseases. Recent clinical trials have demonstrated its potential efficacy in modulating key enzymes involved in these conditions.

Moreover, the compound has been explored for its role in agrochemicals, particularly as a plant growth regulator. Studies indicate that it can enhance crop resilience against environmental stressors, offering a sustainable solution for modern agriculture.

The latest research on methyl 3-(cyclopropylamino)-2-methylpropanoate has also delved into its pharmacokinetic properties. Understanding how this compound is absorbed, distributed, metabolized, and excreted is critical for optimizing its therapeutic potential. Advanced analytical techniques, such as mass spectrometry and nuclear magnetic resonance (NMR), have been instrumental in these investigations.

In conclusion, methyl 3-(cyclopropylamino)-2-methylpropanoate (CAS No. 1154152-89-2) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application studies, positions it as a key player in future innovations within the chemical and pharmaceutical industries.